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Compound of Interest

Compound Name: Hsp90-IN-17

Cat. No.: B12397221

Essential Safety and Handling of Hsp90-IN-17

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Hsp90-IN-17 is paramount. This guide provides immediate safety,
operational, and disposal information to foster a secure laboratory environment. While a
specific Safety Data Sheet (SDS) for Hsp90-IN-17 is not publicly available, this document
synthesizes information from general handling procedures for Hsp90 inhibitors and hazardous
chemicals to establish best practices.

Hsp90-IN-17 is an inhibitor of Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial
for the stability and function of numerous client proteins involved in cell growth, differentiation,
and survival.[1][2][3][4][5][6] Its role in cellular processes makes it a target for therapeutic
intervention in diseases like cancer and neurodegenerative disorders.[1][7][8][9] Due to its
biological activity, Hsp90-IN-17 and similar inhibitors should be handled with care to minimize

exposure.

Health and Safety Information

While specific toxicological data for Hsp90-IN-17 is limited, related compounds and general
chemical safety principles suggest that it may be irritating to the mucous membranes and upper
respiratory tract.[10] Potential routes of exposure include inhalation, ingestion, and skin or eye
contact.[10] Some Hsp90 inhibitors have been associated with dose-limiting toxicities, including
cardiac and ocular toxicity.[11] Therefore, treating Hsp90-IN-17 as a hazardous drug (HD) is a
prudent approach.[12][13][14]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12397221?utm_src=pdf-interest
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://atlasgeneticsoncology.org/deep-insight/20086/inhibitors-of-the-heat-shock-protein-90-from-cancer-clinical-trials-to-neurodegenerative-diseases
https://pmc.ncbi.nlm.nih.gov/articles/PMC5593576/
https://www.oncotarget.com/article/17007/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10811298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3242914/
https://pubmed.ncbi.nlm.nih.gov/22001401/
https://atlasgeneticsoncology.org/deep-insight/20086/inhibitors-of-the-heat-shock-protein-90-from-cancer-clinical-trials-to-neurodegenerative-diseases
https://www.medchemexpress.com/hsp90-in-17-hydrochloride.html
https://www.jneurosci.org/content/34/7/2464
https://www.medchemexpress.com/hsp90-in-17.html
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/22735m.pdf
https://cdn.caymanchem.com/cdn/msds/22735m.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11779861/
https://www.benchchem.com/product/b12397221?utm_src=pdf-body
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.cdc.gov/niosh/docs/wp-solutions/2009-106/default.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes. Remove contaminated clothing and wash it before reuse. If irritation
persists, seek medical attention.[10]

« If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[10]

e If ingested: Wash out the mouth with water. Do not induce vomiting unless directed by
medical personnel. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[10]

Quantitative Data

Due to the limited public information on Hsp90-IN-17, a comprehensive quantitative data table
is not possible. The following table summarizes the available information.
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Property Value Source

Chemical Name Hsp90-IN-17 MedChemExpress

CAS Number 1253584-78-9 MedChemExpress

Form Solid MedChemExpress
Store at -20°C for 1 month or

) -80°C for 6 months (sealed,

Storage (Solid) ] ] MedChemExpress
away from moisture and light).
[7]
Once prepared, aliquot and
store at -80°C for up to 6

Storage (Solution) months or -20°C for up to 1 MedChemExpress
month.[7] Avoid repeated
freeze-thaw cycles.[7]
Soluble in DMSO.[7] The

N hydrochloride salt form
Solubility MedChemExpress

generally has enhanced water

solubility and stability.[9]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for handling Hsp90-
IN-17.[12] Based on guidelines for handling hazardous drugs, the following PPE is
recommended:[12][13][14][15][16]
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PPE Category

Specific Recommendations

Gloves

Two pairs of chemotherapy-tested gloves (e.qg.,
nitrile) meeting ASTM D6978 standard are
required.[12][13] Change gloves regularly and

immediately if contaminated, torn, or punctured.

Gown

A disposable gown made of a material shown to
resist permeability by hazardous drugs is
required.[12][13] It should be long-sleeved with

closed cuffs and close in the back.[13]

Eye Protection

Chemical splash goggles should be worn.[16] If
there is a splash risk, a face shield in addition to

goggles is recommended.[12]

Respiratory

For handling the solid compound outside of a
containment device, a NIOSH-approved
respirator (e.g., N95 or higher) is necessary to
prevent inhalation of aerosolized particles.[10]
[12]

Other

Shoe covers and hair covers should also be
worn.[13]

Operational and Disposal Plans

Handling and Preparation:

» All handling of Hsp90-IN-17, especially weighing of the solid form and preparation of stock

solutions, should be conducted in a designated area within a containment primary

engineering control (C-PEC), such as a certified Class Il Biological Safety Cabinet (BSC) or

a containment ventilated enclosure (fume hood).

o Use dedicated equipment (e.g., spatulas, weighing paper, tubes) for handling the compound.

o A spill kit should be readily available in the handling area.[13]

Disposal:
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» All disposable PPE (gloves, gowns, shoe covers) and materials that come into contact with
Hsp90-IN-17 should be considered trace chemotherapy waste.

o Dispose of contaminated materials in designated hazardous waste containers according to
your institution's and local regulations for chemical waste.

Visual Guides
Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling Hsp90-IN-17 in a
laboratory setting.
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Caption: Workflow for safe handling of Hsp90-IN-17.
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Hsp90 Inhibition Signaling Pathway

This diagram illustrates the general mechanism of Hsp90 and the consequence of its inhibition.
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Caption: Hsp90 inhibition by Hsp90-IN-17 leads to client protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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